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Compound of Interest

Compound Name: 9-Nitroanthracene-D9

Cat. No.: B1472660 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 9-Nitroanthracene-D9 (CAS

Number: 220381-38-4), a deuterated polycyclic aromatic hydrocarbon (PAH). The primary

application of this compound is as an internal standard in analytical chemistry, particularly for

the quantification of nitro-PAHs in various environmental and biological matrices using

techniques such as gas chromatography-mass spectrometry (GC-MS). This guide details its

chemical and physical properties, provides a plausible synthesis route, outlines a typical

experimental protocol for its use as an internal standard, and discusses its safety profile. While

the non-deuterated analogue, 9-nitroanthracene, has been investigated for its photochemical

and toxicological properties, the principal role of the deuterated form is to ensure accuracy and

precision in quantitative analysis.

Chemical and Physical Properties
9-Nitroanthracene-D9 is a stable, isotopically labeled version of 9-nitroanthracene. The nine

deuterium atoms result in a distinct mass difference from the native compound, making it an

ideal internal standard for mass spectrometry-based analytical methods.
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Property Value Reference

CAS Number 220381-38-4 [1]

Molecular Formula C₁₄D₉NO₂ [2]

Molecular Weight 232.29 g/mol [2]

Appearance
Yellow solid (inferred from non-

deuterated form)

Solubility
Soluble in organic solvents

such as toluene.
[2]

Synthesis
A detailed synthesis protocol for 9-Nitroanthracene-D9 is not readily available in the public

domain. However, a plausible and commonly used approach involves the nitration of

commercially available Anthracene-D10. The following protocol is adapted from the well-

established synthesis of the non-deuterated 9-nitroanthracene.

Synthesis of Anthracene-D10 (Starting Material)
A common method for the deuteration of aromatic compounds is through acid-catalyzed

hydrogen-deuterium exchange.

Experimental Protocol:

In a suitable reaction vessel, combine Anthracene-D10 (1 equivalent) with a deuterated acid

catalyst (e.g., deuterated sulfuric acid) in a deuterated solvent (e.g., D₂O or acetic acid-d4).

The reaction mixture is heated to facilitate the exchange of any remaining protons with

deuterium atoms.

The progress of the reaction can be monitored by ¹H NMR spectroscopy until the

disappearance of proton signals in the aromatic region.

Upon completion, the reaction is cooled, and the deuterated anthracene is isolated by

filtration or extraction, followed by purification through recrystallization.
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Nitration of Anthracene-D10
Experimental Protocol:

Suspend finely powdered Anthracene-D10 (1 equivalent) in glacial acetic acid in a round-

bottom flask equipped with a stirrer and a dropping funnel.

Cool the suspension in an ice bath.

Slowly add a nitrating agent, such as a mixture of nitric acid and sulfuric acid, dropwise to

the suspension while maintaining a low temperature.

After the addition is complete, allow the reaction to stir at room temperature for a specified

time to ensure complete conversion.

Pour the reaction mixture into ice-cold water to precipitate the crude 9-Nitroanthracene-D9.

Collect the solid by filtration, wash with water until the filtrate is neutral, and then dry the

product.

Purify the crude product by recrystallization from a suitable solvent, such as ethanol or a

mixture of ethanol and toluene.

Application as an Internal Standard
The primary and most significant application of 9-Nitroanthracene-D9 is as an internal

standard for the quantitative analysis of nitro-PAHs in complex matrices. Its chemical and

physical properties are nearly identical to the corresponding non-deuterated analyte, ensuring

that it behaves similarly during sample preparation, extraction, and chromatographic

separation. The mass difference allows for its distinct detection by a mass spectrometer.

General Workflow for Quantification of Nitro-PAHs using
GC-MS
The following diagram illustrates the typical workflow for using 9-Nitroanthracene-D9 as an

internal standard in an analytical experiment.
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Caption: Workflow for the use of 9-Nitroanthracene-D9 as an internal standard.

Detailed Experimental Protocol: Quantification of Nitro-
PAHs in Diesel Particulate Matter
This protocol provides a more detailed procedure for a specific application.

Sample Collection: Collect diesel particulate matter on a suitable filter (e.g., quartz fiber

filter).

Internal Standard Spiking: Accurately spike the filter with a known amount of 9-
Nitroanthracene-D9 solution of a known concentration.

Extraction: Perform solvent extraction of the filter using a suitable solvent system (e.g.,

dichloromethane or a mixture of hexane and acetone) in an ultrasonic bath or using an

accelerated solvent extractor.

Sample Clean-up: The crude extract is then cleaned up to remove interfering compounds.

This is often achieved using solid-phase extraction (SPE) with silica or alumina cartridges.

Concentration: The cleaned extract is concentrated under a gentle stream of nitrogen to a

final volume.

GC-MS Analysis:

Injection: Inject an aliquot of the concentrated extract into a gas chromatograph coupled to

a mass spectrometer (GC-MS).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1472660?utm_src=pdf-body-img
https://www.benchchem.com/product/b1472660?utm_src=pdf-body
https://www.benchchem.com/product/b1472660?utm_src=pdf-body
https://www.benchchem.com/product/b1472660?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1472660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Separation: Use a capillary column (e.g., DB-5ms) with a suitable temperature program to

separate the nitro-PAHs.

Detection: Operate the mass spectrometer in selected ion monitoring (SIM) mode to

monitor the characteristic ions of the target nitro-PAHs and 9-Nitroanthracene-D9.

Data Analysis:

Integrate the peak areas of the target analytes and the internal standard.

Calculate the ratio of the peak area of each analyte to the peak area of 9-
Nitroanthracene-D9.

Determine the concentration of each analyte in the sample by comparing this ratio to a

calibration curve prepared with known concentrations of the analytes and the same

amount of internal standard.

Spectroscopic Data
While specific, high-resolution spectra for 9-Nitroanthracene-D9 are not widely published, the

following provides an overview of the expected spectroscopic characteristics based on the non-

deuterated analogue.
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Spectroscopic Technique Expected Features

Mass Spectrometry (MS)

The electron ionization (EI) mass spectrum is

expected to show a prominent molecular ion

peak (M⁺) at m/z 232. Fragmentation patterns

would involve the loss of the nitro group (-NO₂)

and other characteristic fragments of the

anthracene core.

Nuclear Magnetic Resonance (NMR)

Spectroscopy

Due to the deuteration, the ¹H NMR spectrum

should show no signals. The ¹³C NMR spectrum

would exhibit signals corresponding to the

carbon atoms of the anthracene core, with

multiplicities affected by deuterium coupling.

Infrared (IR) Spectroscopy

The IR spectrum is expected to show

characteristic strong absorption bands for the

symmetric and asymmetric stretching vibrations

of the nitro group (NO₂) typically in the regions

of 1550-1475 cm⁻¹ and 1360-1290 cm⁻¹. The C-

D stretching vibrations will appear at lower

frequencies (around 2200 cm⁻¹) compared to

the C-H stretches of the non-deuterated

compound.

Photochemical Considerations
The non-deuterated 9-nitroanthracene is known to be photochemically active. Upon exposure

to UV light, it can undergo a nitro-nitrite rearrangement, leading to the formation of various

photoproducts, including 9,10-anthraquinone. This is an important consideration when handling

and storing solutions of 9-Nitroanthracene-D9, as degradation could affect its accuracy as an

internal standard. It is recommended to store solutions in amber vials and protect them from

light.

9-Nitroanthracene Excited State
hν (UV light)

9-Anthryl Nitrite (Intermediate)
Nitro-Nitrite Rearrangement

9,10-Anthraquinone
Further Reactions
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Caption: Simplified photochemical degradation pathway of 9-nitroanthracene.

Safety and Handling
While a specific safety data sheet (SDS) for 9-Nitroanthracene-D9 should always be

consulted, the following general safety precautions for nitro-PAHs should be observed:

Handling: Handle in a well-ventilated area, preferably in a fume hood. Wear appropriate

personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

Toxicity: Nitro-PAHs are a class of compounds with potential mutagenic and carcinogenic

properties. Avoid inhalation, ingestion, and skin contact.

Storage: Store in a tightly sealed container in a cool, dry place, protected from light.

Disposal: Dispose of in accordance with local, state, and federal regulations for hazardous

chemical waste.

Conclusion
9-Nitroanthracene-D9 is a critical tool for researchers and scientists engaged in the

quantitative analysis of nitro-PAHs. Its use as an internal standard significantly improves the

accuracy and reliability of analytical data. While its direct application in drug development is

limited, the accurate quantification of potentially carcinogenic nitro-PAHs in environmental and

biological samples is of paramount importance for toxicology studies and human health risk

assessment, areas of direct relevance to the broader field of drug development and safety. This

guide provides the essential technical information required for the effective and safe use of this

important analytical standard.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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